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Compound of Interest

Compound Name: Miglitol-d4 (hydrochloride)

Cat. No.: B12411960

Get Quote

Executive Summary & Substance Profile
Miglitol-d4 (hydrochloride) is a deuterated isotopologue of the alpha-glucosidase inhibitor

Miglitol.[1][2] It is primarily used as an internal standard in LC-MS/MS bioanalysis.[1] While the

deuterium labeling (

) renders it a stable isotope (non-radioactive), the compound retains the pharmacological
potency of the parent drug.[1]

Effective disposal is not merely a regulatory checkbox; it is a critical control point to prevent

environmental pharmaceutical persistence (EPP).[1] Even trace quantities of bioactive alpha-

glucosidase inhibitors can disrupt microbial communities in wastewater treatment plants if

disposed of down the drain.
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Property Detail

Compound Name Miglitol-d4 (hydrochloride)

CAS Number 1346597-27-0

Molecular Formula

Primary Hazard
Bioactive Pharmaceutical Ingredient (API);

Potential Reproductive Toxin (Suspected)

Physical State Solid (White to off-white powder)

Solubility Highly soluble in water; soluble in methanol

Hazard Identification & Safety Precautions
Before initiating disposal, the waste generator must acknowledge the specific hazards

associated with this salt form.

Bioactivity: As an inhibitor of carbohydrate metabolism, accidental ingestion or inhalation can

induce gastrointestinal distress and hypoglycemia.[1]

Reproductive Toxicity: Preclinical data on the parent compound suggests potential risks to

the fetus (Category 2 Reproductive Toxin).

Chemical Incompatibility: The hydrochloride salt is stable but should be kept away from

strong oxidizing agents and strong bases during waste consolidation.

Mandatory PPE for Disposal Operations[1][6]
Respiratory: N95 or P100 particulate respirator (if handling open powder).[1]

Dermal: Nitrile gloves (minimum thickness 0.11 mm); standard lab coat.[1]

Ocular: Safety glasses with side shields.[1]
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Correct classification determines the legal disposal pathway.[1] Miglitol-d4 is not a P-listed or

U-listed acute hazardous waste under US EPA RCRA regulations.[1] However, it falls under the

category of Non-Hazardous Pharmaceutical Waste, which requires incineration to ensure

destruction of the bioactive moiety.[1]

Diagram 1: Waste Classification Decision Tree
This logic flow ensures you select the correct waste stream, preventing costly regulatory

violations.

Logic Key
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Caption: Logic flow for categorizing Miglitol-d4 waste. Note that solvent content drives the

hazardous classification over the salt itself.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Spilled)
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Objective: Complete thermal destruction via high-temperature incineration.[1]

Containment: Transfer the solid Miglitol-d4 HCl into a sealable, chemically compatible

container (High-Density Polyethylene - HDPE is preferred).

Labeling: Apply a "Non-Hazardous Pharmaceutical Waste" label. Explicitly write "Contains:

Miglitol-d4 HCl" to aid the disposal facility.

Consolidation: Place the primary container into the laboratory's dedicated "Blue Bin" or white

pharmaceutical waste pail.

Critical Note: Do NOT place in "Red Bag" (Biohazardous) waste unless contaminated with

blood/pathogens.[1] Red bag waste is often autoclaved (steam sterilized), which does not

destroy the chemical structure of Miglitol.[1]

Disposal: Transfer to a licensed waste contractor for incineration (Waste Code: NON-HAZ or

similar local variant).[1]

Scenario B: Disposal of Stock Solutions (Solvent-Based)
Context: Miglitol-d4 dissolved in Methanol or Acetonitrile for LC-MS use.

Assessment: The solvent (Methanol/Acetonitrile) renders this waste Ignitable (D001) and

potentially Toxic (F-listed).[1]

Segregation: Pour into the "Organic Solvents" waste carboy.

Record Keeping: Log the addition on the carboy's accumulation log.

Entry: "Methanol solution with trace Pharmaceutical Standards."

Prohibition: Never evaporate solvents in a fume hood as a method of disposal.[1]

Scenario C: Disposal of Aqueous Rinsate
Context: Water-based wash solutions from glassware cleaning.[1]

Collection: Collect the first three rinses of any glassware that contained the pure standard.[1]
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Treatment: Consolidate these rinses into the "Aqueous Chemical Waste" stream.[1]

Drain Disposal:Strictly Prohibited. Do not pour down the sink. While Miglitol is water-soluble,

municipal water treatment systems are not designed to remove specific alpha-glucosidase

inhibitors.[1]

Diagram 2: Operational Disposal Workflow
This workflow visualizes the physical handling of the material from bench to bin.[1]
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Caption: Operational workflow distinguishing between solid API disposal and solvent-based

standard disposal.

Regulatory Framework & Compliance
United States (RCRA/EPA)[1]

Status: Miglitol is not a scheduled controlled substance (DEA) and is not a listed hazardous

waste (RCRA).[1]

Management Standards: Under the Management Standards for Hazardous Waste

Pharmaceuticals (40 CFR Part 266 Subpart P), this compound should be managed as "Non-

Creditable Hazardous Waste Pharmaceutical" if it exhibits characteristics, or simply as non-

hazardous pharmaceutical waste.[1]

Best Practice: The EPA strongly discourages sewering of any pharmaceuticals.

European Union (EC)[1]
Waste Code (EWC):
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18 01 09: Medicines other than those mentioned in 18 01 08 (cytotoxic/cytostatic).[1]

Directive: Disposal must comply with Directive 2008/98/EC on waste.[1] Incineration is the

mandated pathway for active pharmaceutical ingredients.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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